N-(2,3-dimethylphenyl)-2-(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[4-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C21H24N4O2S/c1-14-4-3-5-18(15(14)2)22-19(26)12-25-9-6-16(7-10-25)20-23-24-21(27-20)17-8-11-28-13-17/h3-5,8,11,13,16H,6-7,9-10,12H2,1-2H3,(H,22,26)
• InChI Key: NMJQMQPRAGSKLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2CCC(CC2)C3=NN=C(O3)C4=CSC=C4)C
• Molecular Formula: C21H24N4O2S
• Molecular Weight: 396.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C21H24N4O2S and its molecular weight is 396.51. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

Research on derivatives closely related to N-(2,3-dimethylphenyl)-2-(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide has demonstrated significant antibacterial potentials. For example, N-substituted acetamide derivatives with azinane and 1,3,4-oxadiazole cores were synthesized and showed moderate to strong antibacterial activity against strains such as Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis. The compound bearing a 2-methylphenyl group was notably effective, highlighting the importance of specific substitutions on the antibacterial efficacy of these derivatives (Iqbal et al., 2017).

Antimicrobial and Cytotoxic Properties

Another study focused on N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives, revealing that these compounds exhibit more effective antimicrobial activities against fungi than bacteria. Specific derivatives showed significant anticandidal activity, influenced by the presence of dimethylpiperidine groups and chloro and methyl substituents. Additionally, these derivatives displayed cytotoxic properties, suggesting potential for therapeutic applications with lower effective doses than their cytotoxic thresholds (Mokhtari & Pourabdollah, 2013).

Anticancer and Enzyme Inhibition Activities

Derivatives of the specified compound, particularly those incorporating 1,3,4-oxadiazole and acetamide units, have been synthesized and assessed for their anticancer and enzyme inhibitory activities. These compounds demonstrated potential as inhibitors of certain bacterial strains and showed varying degrees of anti-enzymatic activity, indicating their possible utility in the development of new therapeutic agents targeting specific cancers or bacterial infections (Nafeesa et al., 2017).